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Compound of Interest

Compound Name: 4-Methyl-2-nitrosophenol

CAS No.: 58243-10-0

Cat. No.: B14672563

Get Quote

Spectroscopic Characterization of 4-Methyl-2-
nitrosophenol
An In-Depth Technical Guide for Structural
Elucidation
Part 1: Executive Summary & Core Directive
The Chameleon Molecule: Understanding Tautomeric Dominance For researchers and drug

development professionals, 4-Methyl-2-nitrosophenol (CAS: 39825-16-6) presents a classic

spectroscopic challenge: it rarely exists as a simple phenol. In the solid state and in most

organic solvents, this compound exists predominantly as its tautomer, 4-methyl-1,2-

benzoquinone 2-oxime.

Failure to recognize this equilibrium leads to misinterpretation of spectral data—specifically, the

search for a phenolic O-H stretch in IR or a nitroso signal that isn't there. This guide provides a

definitive spectroscopic profile, grounding the data in the governing tautomeric equilibrium.
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Part 2: Structural Dynamics & Tautomerism
The spectroscopic identity of this molecule is defined by the migration of a proton between the

phenolic oxygen and the nitroso nitrogen.

The Equilibrium Mechanism
In non-polar and polar aprotic solvents (e.g.,

, DMSO-

), the equilibrium shifts heavily toward the Quinone Oxime form. The Nitrosophenol form is
typically observed only as a transient species or in specific basic aqueous conditions as the
nitrosophenolate anion.

4-Methyl-2-nitrosophenol
(Aromatic Phenol Form)

4-Methyl-1,2-benzoquinone 2-oxime
(Quinoid Form - DOMINANT)

 Tautomerization
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(Basic Media) + Base (-H+)

 + Base (-H+)
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Figure 1: Tautomeric equilibrium favoring the quinone oxime structure in neutral organic media.

Part 3: Spectroscopic Data Analysis
1. Infrared Spectroscopy (IR)
Diagnostic Strategy: Do not look for a standard phenolic O-H. Instead, validate the structure by

the presence of Quinone Carbonyl (C=O) and Oxime (C=N) bands.
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Functional Group
Wavenumber (

)
Intensity

Structural
Assignment

O-H Stretch 3100 – 3400 Medium, Broad

Oxime O-H. Distinct

from sharp phenolic

O-H. Often broadened

by H-bonding.

C=O Stretch 1620 – 1650 Strong

Quinone Carbonyl.

The definitive marker

for the oxime

tautomer.

C=N Stretch 1580 – 1600 Medium

Oxime C=N. Confirms

the imine-like

character.

N-O Stretch 1000 – 1050 Strong

Oxime N-O.

Distinguishes from

nitro compounds (

).

C=C Ring 1500 – 1550 Variable
Benzoquinone ring

skeletal vibrations.

Expert Insight: If you observe strong bands at 1530 and 1350

, you likely have the nitro impurity (4-methyl-2-nitrophenol), not the nitroso compound.

2. Nuclear Magnetic Resonance (NMR)
Methodology: The

H NMR spectrum is characterized by the desymmetrization of the aromatic ring due to the fixed
double bonds in the quinone form. H NMR Data (Representative in

):
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Proton

Chemical Shift
(

, ppm)

Multiplicity
Coupling (

, Hz)

Assignment
Logic

Oxime OH 10.0 – 13.0 Broad Singlet -

Highly

deshielded,

exchangeable

acidic proton.

H-3 7.4 – 7.6 Doublet ~2.5 (Meta)

Syn-proton.

Deshielded by

the lone pair of

the oxime

nitrogen or

anisotropy of the

C=N bond.

H-5 6.4 – 6.6
Doublet of

Doublets

~10 (Ortho), ~2

(Meta)

Quinone ring

proton.

H-6 6.9 – 7.1 Doublet ~10 (Ortho)

Quinone ring

proton adjacent

to carbonyl.

Methyl 2.1 – 2.3 Singlet -

Allylic methyl

group attached

to the quinone

ring.

Mechanistic Note: The protons syn to the oxime hydroxyl group are significantly deshielded

relative to the anti protons.[1] This "syn-deshielding" effect is a well-documented phenomenon

in quinone oximes (Norris & Sternhell, 1966) and serves as a stereochemical probe.

3. UV-Vis Spectroscopy
Diagnostic Strategy: UV-Vis is the primary tool for assessing solvatochromism and ionization

state.

Neutral Organic Solvent (
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, MeOH):

(

, High

)

(

, Lower

, Yellow/Orange color)

Interpretation: Indicates the Quinone Oxime form.[1][2]

Basic Aqueous Solution (pH > 8):

Bathochromic shift to

(Green/Red intense color).

Interpretation: Formation of the delocalized Nitrosophenolate anion.

Part 4: Experimental Protocols
Protocol A: Sample Preparation for NMR
To ensure spectral fidelity and avoid exchange broadening:

Solvent Choice: Use DMSO-

for maximum solubility and to slow down proton exchange, allowing the oxime OH to be
visualized. Use

to observe the molecule in its native non-polar tautomeric state.

Drying: The sample must be strictly anhydrous. Traces of water will broaden the Oxime OH

peak and may catalyze tautomerization, blurring the ring proton splitting patterns.

Concentration: Prepare a 10-15 mg/mL solution. Higher concentrations may induce

stacking/aggregation shifts common in planar quinone systems.
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Protocol B: UV-Vis Solvatochromic Test
A rapid test to confirm identity:

Dissolve ~1 mg of sample in 10 mL Methanol (Solution A - Yellow).

Add 2 drops of 1M NaOH.

Result: Immediate color change to deep green/red indicates the presence of the

nitrosophenol moiety (formation of anion).

Control: If the solution remains yellow or turns only slightly darker without a hue shift, the

sample may be the oxidized nitro derivative (which is less halochromic).
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Figure 2: Analytical workflow for validating the chemical identity of 4-Methyl-2-nitrosophenol.
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Core Reference: Establishes the dominance of the benzoquinone monoxime tautomer in
organic solvents and details the "syn-deshielding" effect in NMR.

National Institute of Standards and Technology (NIST). (2023). 4-Methyl-2-nitrophenol vs 4-
Methyl-2-nitrosophenol Data. NIST Chemistry WebBook.[4]

Verification: Used to cross-reference CAS numbers and distinguish between nitro and
nitroso deriv

PubChem. (2025).[5] 4-Methyl-2-nitrosophenol Compound Summary. National Library of

Medicine.

Data Source: General physical properties and identifiers (CAS 39825-16-6).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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